Cas no 50934-79-7 (Aequorin, recombinant, Solution)

• Product Name: Aequorin, recombinant, Solution
• CAS No: 50934-79-7
• MW: 0
• CID: 889910
• Update Time: 2025-07-17

Aequorin, recombinant, Solution Chemical and Physical Properties

Names and Identifiers

• (AEQUORIN TYPE III )
• AEQUORIN
• Aequorin, recombinant, Solution
• Aequorins
• aequorin from jellyfish (aequorea sp.)
• Aequrin,recombinant,Solution
• Aequorin from jellyfish (Aequorea sp.) Type III, solid

Experimental Properties

• Color/Form: solid
• Solubility: Not determined

Aequorin, recombinant, Solution Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Aequorin, recombinant, Solution

Aequorin, recombinant, Solution (CAS No. 50934-79-7): A Versatile Bioluminescent Tool for Modern Research

In the rapidly evolving field of bioluminescence and molecular imaging, Aequorin, recombinant, Solution (CAS No. 50934-79-7) has emerged as a cornerstone reagent for calcium sensing and cellular signaling studies. Derived from the jellyfish Aequorea victoria, this photoprotein exhibits exceptional sensitivity to calcium ions (Ca²⁺), making it indispensable in neuroscience, cardiology, and drug discovery. Its recombinant form ensures high purity and batch-to-batch consistency, addressing critical reproducibility challenges in life science research.

The recombinant Aequorin solution operates via a unique chemiluminescent mechanism: upon binding Ca²⁺, it oxidizes its coelenterazine substrate to emit blue light (~469 nm). This property has been harnessed in cutting-edge applications such as GPCR signaling analysis, ion channel screening, and real-time monitoring of intracellular calcium dynamics. Recent studies highlight its superiority over fluorescent dyes in long-term experiments due to minimal phototoxicity and no requirement for excitation light.

With the growing emphasis on 3D cell culture models and organ-on-a-chip systems, researchers are increasingly adopting Aequorin-based assays (CAS No. 50934-79-7) for their depth penetration advantages. Unlike fluorescence methods limited by scattering in thick tissues, Aequorin's bioluminescence provides unambiguous signals even in complex microphysiological environments. This aligns perfectly with the pharmaceutical industry's shift toward more physiologically relevant screening platforms.

The solution formulation of recombinant Aequorin offers distinct practical benefits. Pre-loaded with coelenterazine and stabilized in optimized buffers, it enables plug-and-play functionality that significantly reduces assay development time. Modern variants now feature engineered thermostability (up to 37°C) and enhanced luminescence intensity – critical for high-throughput screening applications where signal-to-noise ratios determine success.

From an experimental design perspective, Aequorin calcium assays provide several unique advantages: 1) Linear response across 0.1-100 µM Ca²⁺ concentrations, 2) Sub-millisecond response kinetics for capturing rapid signaling events, and 3) Compatibility with standard luminometers and plate readers. These characteristics explain its persistent popularity in calcium flux studies despite the emergence of genetically encoded calcium indicators (GECIs).

Recent innovations have expanded Aequorin's applications beyond traditional calcium measurement. Creative researchers now employ it as a bioluminescent tag for protein-protein interaction studies (BRET), extracellular vesicle tracking, and even in synthetic biology circuits. The CAS No. 50934-79-7 material's compatibility with mammalian, plant, and microbial systems makes it exceptionally versatile for cross-disciplinary projects.

Quality control specifications for commercial Aequorin, recombinant, Solution products typically include: ≥90% purity (SDS-PAGE), specific activity >4×10¹⁵ photons/mg, and endotoxin levels <1 EU/µg. These metrics ensure reliable performance in sensitive applications like stem cell differentiation monitoring or neurodegenerative disease research, where subtle calcium fluctuations carry significant biological meaning.

Storage and handling recommendations for CAS No. 50934-79-7 follow strict protocols: aliquoting at -80°C with avoidance of freeze-thaw cycles, protection from oxidizers, and use within 6 months of reconstitution. Proper handling maintains the structural integrity of the protein's EF-hand calcium-binding domains – crucial for preserving its picomolar sensitivity to Ca²⁺ transients.

Looking toward future trends, the integration of recombinant Aequorin with microfluidic devices and CRISPR-engineered cell lines opens new possibilities for personalized medicine research. Its non-invasive nature makes it particularly valuable for longitudinal studies of patient-derived cells, while ongoing improvements in signal amplification strategies continue to push detection limits toward single-cell resolution.

For researchers selecting between Aequorin isoforms, key considerations include: 1) Wild-type vs. engineered variants for specific Ca²⁺ affinity ranges, 2) Carrier protein requirements (BSA-free options available), and 3) Compatibility with automated liquid handling systems. The CAS No. 50934-79-7 material's well-characterized properties facilitate informed decision-making for diverse experimental needs.

In conclusion, Aequorin, recombinant, Solution remains an essential tool bridging classical biochemistry with contemporary cell biology. Its unique combination of speed, sensitivity, and experimental flexibility continues to inspire novel applications – from space biology experiments investigating microgravity effects on cellular signaling to environmental toxicology screens assessing pollutant impacts on calcium homeostasis. As research questions grow more complex, this photoprotein's value in generating quantitative, physiologically relevant data only increases.